Cas no 184039-64-3 ()

• CAS No: 184039-64-3
• MF: C₁₀H₉ClO₂S₂
• MW: 260.760259389877
• CID: 6647992
• PubChem ID: 22998406
• Update Time: 2024-03-02

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C10H9ClO2S2/c1-2-8-10(15(11,12)13)7-5-3-4-6-9(7)14-8/h3-6H,2H2,1H3
• InChI Key： FFDCYBDKLIDPIL-UHFFFAOYSA-N
• SMILES： ClS(C1C2C=CC=CC=2SC=1CC)(=O)=O

Computed Properties

• Exact Mass: 259.9732496g/mol
• Monoisotopic Mass: 259.9732496g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 70.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes